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Compound of Interest

Compound Name: 4-Dimethylaminotolan

Cat. No.: B15285235 Get Quote

Initial Search and Findings

Extensive research conducted to gather information on the application of 4-
Dimethylaminotolan in high-resolution microscopy has yielded limited specific results. The

search for detailed protocols, quantitative data, and established applications for this particular

compound in advanced microscopy techniques did not provide sufficient information to

generate comprehensive application notes as requested.

The scientific literature and available databases do not currently contain significant research

outlining the use of 4-Dimethylaminotolan as a fluorescent probe for high-resolution imaging.

It is possible that the compound name may be inaccurate or that its use in this field is not yet

widely documented.

However, the search did reveal information on a similarly named and structurally related

compound, 4-dimethylaminochalcone (DMAC), which has been investigated as a fluorescent

probe for cellular imaging. While this is not the compound specified in the topic, we are

presenting the available information on DMAC as a potential point of reference.

Alternative Compound: 4-Dimethylaminochalcone
(DMAC)
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4-dimethylaminochalcone (DMAC) is a fluorescent probe that has been used to study cellular

organelles.[1][2] Its fluorescence properties are sensitive to the local environment, which can

be exploited to investigate structural differences within cells.[2]

General Application: Cellular Imaging
DMAC has been used to stain living HeLa cells, allowing for the visualization and analysis of

various cellular components.[2] Quantum-chemical calculations have been performed to

understand the ground and excited states of DMAC, which helps in interpreting its fluorescent

behavior within biological systems.[1] These calculations show that the dipole moment of

DMAC changes significantly upon photoexcitation, which is a key characteristic for

environment-sensitive probes.[1]

Note to the User:

The following sections on data presentation, experimental protocols, and visualizations cannot

be completed for 4-Dimethylaminotolan due to the lack of available data. Should you have a

different compound name or additional information, please provide it, and we will be happy to

assist further.

Data Presentation
Due to the absence of quantitative data for 4-Dimethylaminotolan in high-resolution

microscopy applications, a comparative data table cannot be generated at this time.

Experimental Protocols
Detailed experimental protocols for the use of 4-Dimethylaminotolan in high-resolution

microscopy could not be compiled as no specific procedures have been published in the

reviewed literature. For general guidance on fluorescence microscopy protocols, one might

refer to established methods for similar fluorescent probes, which typically involve steps such

as sample preparation, staining, and imaging.[3]

Visualizations
As no specific signaling pathways or experimental workflows involving 4-Dimethylaminotolan
have been described, the creation of Graphviz diagrams as requested is not feasible.
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We recommend verifying the name of the compound of interest. If "4-Dimethylaminotolan" is

indeed the correct name, its application in high-resolution microscopy appears to be a novel

area of research with no established protocols or published data to date.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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